Cas no 21267-90-3 ( )

• Product Name: &nbsp
• CAS No: 21267-90-3
• MF: C₂₁H₃₉ClN₆O
• MW: 427.026963472366
• CID: 911423
• PubChem ID: 54606131
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-[[9-[5-(diethylamino)pentan-2-yl]purin-6-yl]amino]-2,2-dimethylpentan-1-ol,hydrochloride
• NSC-110769
• 21267-90-3
• DTXSID50714226
• 5-[[9-(5-diethylaminopentan-2-yl)purin-6-yl]amino]-2,2-dimethyl-pentan-1-ol
• 5-({9-[5-(Diethylamino)pentan-2-yl]-9H-purin-6-yl}amino)-2,2-dimethylpentan-1-ol--hydrogen chloride (1/1)
• DS-008900
• NSC110769
•  

• Inchi： 1S/C21H38N6O.ClH/c1-6-26(7-2)13-8-10-17(3)27-16-25-18-19(23-15-24-20(18)27)22-12-9-11-21(4,5)14-28;/h15-17,28H,6-14H2,1-5H3,(H,22,23,24);1H
• InChI Key： AEMJUWZTUCJGIV-UHFFFAOYSA-N
• SMILES： Cl.OCC(C)(C)CCCNC1=C2C(=NC=N1)N(C=N2)C(C)CCCN(CC)CC

Computed Properties

• Exact Mass: 390.31104
• Monoisotopic Mass: 426.2873876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 431
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• PSA: 79.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines